2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C15H11N3O3S2/c19-14(16-10-4-2-1-3-5-10)9-22-15-17-12-7-6-11(18(20)21)8-13(12)23-15/h1-8H,9H2,(H,16,19)
• InChI Key: IVVTVTNPCAONNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3S2
• Molecular Weight: 345.4 g/mol

Description

2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound has been synthesized using different methods and has shown promising results in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide involves the formation of a covalent bond between the thiol group of the target molecule and the benzothiazole moiety of the compound. This leads to the formation of a fluorescent adduct that can be easily detected and quantified. The compound has also been shown to inhibit the activity of certain enzymes by binding to their active sites.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide depend on the specific application and target molecule. In general, this compound has been shown to be non-toxic and non-cytotoxic in cell-based assays. It has also been shown to be stable under physiological conditions, making it suitable for use in biological samples.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide in lab experiments is its high sensitivity and specificity for detecting thiols. It can also be easily synthesized using simple and cost-effective methods. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can affect its performance in certain applications.

Future Directions

There are several future directions for the use of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide in scientific research. One potential application is in the development of new enzyme inhibitors for the treatment of various diseases. Another potential direction is the use of this compound as a fluorescent probe for the detection of other biomolecules such as amino acids and nucleotides. Additionally, further research is needed to explore the potential use of this compound in diagnostic and therapeutic applications.
In conclusion, 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide is a promising compound that has shown potential in various scientific research applications. Its high sensitivity and specificity for detecting thiols make it a valuable tool for studying biological processes. Further research is needed to explore its potential in other applications and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide can be achieved using different methods. One of the most commonly used methods involves the reaction of 2-aminothiophenol with 6-nitro-2-bromo-1-benzothiazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with N-phenylacetyl chloride to obtain the final product.

Scientific Research Applications

2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-phenylacetamide has been extensively used in scientific research due to its potential applications in various fields such as biochemistry, physiology, and medicinal chemistry. This compound has been used as a fluorescent probe for the detection of thiols in biological samples. It has also been used as a substrate for the development of enzyme inhibitors. Additionally, this compound has shown potential as a therapeutic agent for the treatment of cancer and other diseases.